Cas no 124883-10-9 (2-(tert-Butyl)-6-(5-chloro-2H-benzo[d][1,2,3]triazol-2-yl)-4-vinylphenol)

• Product Name: 2-(tert-Butyl)-6-(5-chloro-2H-benzo[d][1,2,3]triazol-2-yl)-4-vinylphenol
• CAS No: 124883-10-9
• MF: C₁₈H₁₈ClN₃O
• MW: 327.808022975922
• CID: 896693
• Update Time: 2026-04-29

2-(tert-Butyl)-6-(5-chloro-2H-benzo[d][1,2,3]triazol-2-yl)-4-vinylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-6-(5-chloro-2H-benzo[d][1,2,3]triazol-2-yl)-4-vinylphenol
• 2-TERT-BUTYL-6-(5-CHLORO-2H-BENZOTRIAZOL-2-YL)-4-ETHENYLPHENOL
• 2-(5-Chloro-2H-benzotriazol-2-yl)-6-(1,1-dimethylethyl)-4-ethenylphenol
• 2-tert-butyl-6-(5-chloranylbenzotriazol-2-yl)-4-ethenyl-phenol
• 2-tert-butyl-6-(5-chloro-2-benzotriazolyl)-4-ethenylphenol
• 2-TERT-BUTYL-6-(5-CHLORO-2H-BENZOTRIAZOL-2-YL)-4-VINYLPHENOL
• A805313
• AG-D-52789
• AK-25337
• CTK4B4099
• 2-tert-butyl-6-(5-chlorobenzotriazol-2-yl)-4-ethenylphenol

• Inchi： InChI=1S/C18H18ClN3O/c1-5-11-8-13(18(2,3)4)17(23)16(9-11)22-20-14-7-6-12(19)10-15(14)21-22/h5-10,23H,1H2,2-4H3
• InChI Key： UNWOQCDCGCSPSN-UHFFFAOYSA-N
• SMILES： C=CC1=CC(=C(C(=C1)N2N=C3C=CC(=CC3=N2)Cl)O)C(C)(C)C

Computed Properties

• Exact Mass: 327.11404
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 50.94